![molecular formula C13H16F3NO2 B7589462 2-[Methyl-[[2-(trifluoromethyl)phenyl]methyl]amino]butanoic acid](/img/structure/B7589462.png)
2-[Methyl-[[2-(trifluoromethyl)phenyl]methyl]amino]butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[Methyl-[[2-(trifluoromethyl)phenyl]methyl]amino]butanoic acid, commonly known as MTFB, is a synthetic compound that belongs to the class of selective androgen receptor modulators (SARMs). It is a non-steroidal compound that has the potential to increase muscle mass and bone density, making it a promising candidate for the treatment of muscle wasting and osteoporosis.
Mechanism of Action
MTFB works by selectively binding to androgen receptors in skeletal muscle and bone tissue, leading to increased protein synthesis and bone mineral density. It has a high affinity for androgen receptors and is selective for skeletal muscle and bone tissue, which reduces the potential for side effects commonly associated with anabolic steroids.
Biochemical and Physiological Effects:
MTFB has been shown to increase muscle mass and bone density in animal models, with no significant adverse effects on the prostate or other organs. It has also been shown to improve physical performance and reduce muscle fatigue in animal models. MTFB has a long half-life, which makes it an attractive candidate for clinical use.
Advantages and Limitations for Lab Experiments
MTFB has several advantages over traditional anabolic steroids, including its selective tissue targeting, lack of significant adverse effects on the prostate or other organs, and long half-life. However, MTFB is still in the early stages of development, and more research is needed to determine its safety and efficacy in humans.
Future Directions
Future research on MTFB should focus on its safety and efficacy in humans, as well as its potential applications in the treatment of muscle wasting, osteoporosis, and neurodegenerative diseases. Other potential applications of MTFB include its use as a performance-enhancing drug in athletics and its potential as a treatment for age-related muscle loss. Further studies are needed to determine the optimal dosage and administration of MTFB and to assess its long-term safety and efficacy.
Synthesis Methods
The synthesis of MTFB involves several steps, including the reaction of 2-(trifluoromethyl)benzylamine with methyl 2-bromo-3-oxobutanoate, followed by reduction with sodium borohydride to yield the final product. The purity and yield of MTFB can be improved by using high-performance liquid chromatography (HPLC) and recrystallization techniques.
Scientific Research Applications
MTFB has been extensively studied for its potential therapeutic applications in the treatment of muscle wasting and osteoporosis. Several studies have shown that MTFB has anabolic effects on skeletal muscle and bone tissue, which could lead to increased muscle mass and bone density. MTFB has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.
properties
IUPAC Name |
2-[methyl-[[2-(trifluoromethyl)phenyl]methyl]amino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16F3NO2/c1-3-11(12(18)19)17(2)8-9-6-4-5-7-10(9)13(14,15)16/h4-7,11H,3,8H2,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVVXMQOZLSFPFU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N(C)CC1=CC=CC=C1C(F)(F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.